Cas no 239087-06-0 (2-Fluoro-6-(trifluoromethyl)benzylamine)

2-Fluoro-6-(trifluoromethyl)benzylamine is a fluorinated benzylamine derivative characterized by its trifluoromethyl and fluoro substituents on the aromatic ring. This compound is valued in organic synthesis and pharmaceutical research due to its electron-withdrawing properties, which enhance reactivity in nucleophilic substitution and coupling reactions. The presence of both fluorine and trifluoromethyl groups contributes to increased lipophilicity and metabolic stability, making it a useful intermediate in the development of bioactive molecules. Its structural features also facilitate applications in agrochemicals and materials science. The compound is typically handled under inert conditions to preserve its stability and reactivity.
2-Fluoro-6-(trifluoromethyl)benzylamine structure
239087-06-0 structure
Product name:2-Fluoro-6-(trifluoromethyl)benzylamine
CAS No:239087-06-0
MF:C8H7F4N
MW:193.141495943069
MDL:MFCD08437622
CID:67152
PubChem ID:2774790

2-Fluoro-6-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-6-(trifluoromethyl)benzylamine
    • 2-Chloro-6-(trifluoromethyl)benzylamine
    • (2-Fluoro-6-(trifluoromethyl)phenyl)-methanamine hydrochloride
    • [2-fluoro-6-(trifluoromethyl)phenyl]methanamine
    • 2-Fluoro-6-trifluoromethylbenzylamin hydrochloride
    • 2-FLUORO-6-TRIFLUOROMETHYL-BENZYLAMINE HYDROCHLORIDE
    • OTF-BYM-6F
    • 2-Fluoro-6-trifluoromethyl-benzylamine
    • FT-0651040
    • 2-Fluoro-6-(trifluoromethyl)phenylmethanamine
    • CS-W010693
    • 2-(Aminomethyl)-3-fluorobenzotrifluoride
    • EN300-6743430
    • AC-2343
    • (2-fluoro-6-(trifluoromethyl)phenyl)methanamine
    • PS-8321
    • Benzenemethanamine, 2-fluoro-6-(trifluoromethyl)-
    • SCHEMBL2703427
    • BCP17303
    • [2-Fluoro-6-(trifluoromethyl)phenyl]methylamine
    • 239087-06-0
    • VTH5K8PW7U
    • CL8681
    • AM61859
    • 2-FLUORO-6-TRIFLUOROMETHYLBENZYLAMINE
    • J-509479
    • SB36006
    • 2-Fluoro-6-(trifluoromethyl)benzenemethanamine
    • 1-[2-FLUORO-6-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
    • UNII-VTH5K8PW7U
    • AKOS006227998
    • DTXSID80379221
    • A900757
    • DB-006129
    • MDL: MFCD08437622
    • Inchi: InChI=1S/C8H7F4N/c9-7-3-1-2-6(5(7)4-13)8(10,11)12/h1-3H,4,13H2
    • InChI Key: FCYVKQRWNQRCFE-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(CN)C(=C1)F)C(F)(F)F

Computed Properties

  • Exact Mass: 193.05100
  • Monoisotopic Mass: 193.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.312
  • Boiling Point: 173.1°C at 760 mmHg
  • Flash Point: 69.7°C
  • Refractive Index: 1.4925
  • PSA: 26.02000
  • LogP: 3.00350
  • Sensitiveness: Air Sensitive

2-Fluoro-6-(trifluoromethyl)benzylamine Security Information

  • Signal Word:Warning
  • Hazard Statement: H317-H319
  • Warning Statement: P280-P305+P351+P338
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: C
  • Risk Phrases:R36/37/38
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C(BD75036)
  • HazardClass:8

2-Fluoro-6-(trifluoromethyl)benzylamine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Fluoro-6-(trifluoromethyl)benzylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1004891-5g
2-Fluoro-6-trifluoromethyl-benzylamine
239087-06-0 95%
5g
$170 2024-07-28
Apollo Scientific
PC4374W-5g
2-Fluoro-6-(trifluoromethyl)benzylamine
239087-06-0 95%
5g
£42.00 2025-02-21
Alichem
A012000259-500mg
2-Fluoro-6-(trifluoromethyl)benzylamine
239087-06-0 97%
500mg
$798.70 2023-09-02
TRC
F594795-25g
2-Fluoro-6-(trifluoromethyl)benzylamine
239087-06-0
25g
$1171.00 2023-05-18
abcr
AB231195-1 g
2-Fluoro-6-(trifluoromethyl)benzylamine, 97%; .
239087-06-0 97%
1 g
€123.40 2023-07-20
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R0148-25g
2-Fluoro-6-trifluoromethyl-benzylamine
239087-06-0 97%
25g
3349.77CNY 2021-05-08
Apollo Scientific
PC4374W-1g
2-Fluoro-6-(trifluoromethyl)benzylamine
239087-06-0 95%
1g
£15.00 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1026844-250mg
2-Fluoro-6-(trifluoromethyl)benzylamine
239087-06-0 97%
250mg
¥46 2023-04-14
Enamine
EN300-6743430-0.25g
[2-fluoro-6-(trifluoromethyl)phenyl]methanamine
239087-06-0 95%
0.25g
$25.0 2023-05-26
Enamine
EN300-6743430-50.0g
[2-fluoro-6-(trifluoromethyl)phenyl]methanamine
239087-06-0 95%
50g
$948.0 2023-05-26

2-Fluoro-6-(trifluoromethyl)benzylamine Production Method

2-Fluoro-6-(trifluoromethyl)benzylamine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:239087-06-0)2-FLUORO-6-(TRIFLUOROMETHYL)BENZYLAMINE
Order Number:1633574
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally

Additional information on 2-Fluoro-6-(trifluoromethyl)benzylamine

Comprehensive Overview of 2-Fluoro-6-(trifluoromethyl)benzylamine (CAS No. 239087-06-0): Properties, Applications, and Industry Insights

2-Fluoro-6-(trifluoromethyl)benzylamine (CAS No. 239087-06-0) is a fluorinated aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and trifluoromethyl groups on the benzylamine scaffold enhances its electronic properties, making it a versatile intermediate in organic synthesis. Researchers frequently search for "2-Fluoro-6-(trifluoromethyl)benzylamine synthesis" or "CAS 239087-06-0 applications," reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C8H7F4N, highlights its lightweight yet highly functionalized nature. Its benzylamine core allows for easy derivatization, enabling the creation of novel compounds with tailored properties. Recent trends in "fluorinated building blocks" and "sustainable fluorination methods" align with the demand for eco-friendly synthetic routes to compounds like 2-Fluoro-6-(trifluoromethyl)benzylamine. This aligns with the broader industry shift toward green chemistry principles.

In pharmaceutical applications, 2-Fluoro-6-(trifluoromethyl)benzylamine serves as a key intermediate for bioactive molecules. Its trifluoromethyl group improves metabolic stability and membrane permeability, addressing common challenges in drug development. Searches for "fluorinated drug candidates 2024" or "CF3-containing amines in medicine" underscore its importance in modern therapeutics, particularly in oncology and CNS drug design.

From a material science perspective, this compound contributes to advanced polymer coatings and liquid crystal formulations. The fluoro substituents impart hydrophobicity and chemical resistance, making it valuable for high-performance materials. Queries like "fluorinated amines in electronics" or "CAS 239087-06-0 material properties" reflect interdisciplinary interest. Its thermal stability (typically stable up to 200°C) further expands its utility in specialty chemicals.

Analytical characterization of 2-Fluoro-6-(trifluoromethyl)benzylamine typically involves GC-MS, HPLC, and 19F NMR spectroscopy. The distinct chemical shift of its fluorine atoms (-60 to -70 ppm for CF3) provides a reliable fingerprint for quality control. Laboratories often search for "NMR data for fluorinated benzylamines" or "CAS 239087-06-0 spectral analysis," emphasizing the need for precise analytical protocols.

Regulatory compliance and safety profiles are critical considerations. While not classified as hazardous under standard protocols, proper handling guidelines for fluorinated compounds should be followed. The scientific community actively discusses "safe handling of aromatic amines" and "fluorochemical environmental impact," prompting manufacturers to develop improved containment and waste management strategies.

Market projections indicate steady growth for fluorinated fine chemicals like 2-Fluoro-6-(trifluoromethyl)benzylamine, driven by demand in Asia-Pacific pharmaceutical hubs. Strategic partnerships between synthetic chemistry specialists and end-users are optimizing supply chains for this niche compound. Recent patent analyses reveal increasing references to "239087-06-0 derivatives" in intellectual property filings, signaling expanding commercial applications.

Innovative synthetic approaches, including continuous flow chemistry and catalytic fluorination, are being explored to improve the production efficiency of 2-Fluoro-6-(trifluoromethyl)benzylamine. These developments address frequent queries about "cost-effective fluorination techniques" and "scalable amine synthesis." The compound's role in developing PET radiotracers further demonstrates its cutting-edge applications in diagnostic imaging.

Storage recommendations typically suggest inert atmosphere conditions at 2-8°C to maintain the stability of 2-Fluoro-6-(trifluoromethyl)benzylamine. Technical discussions often focus on "long-term storage of fluorinated amines" and "preventing amine degradation," with nitrogen purging being a common practice. Proper packaging in amber glass containers minimizes light-induced decomposition.

The future research landscape for CAS 239087-06-0 includes exploration of enantioselective transformations and bioconjugation techniques. Emerging search terms like "chiral fluorinated amines" and "click chemistry with benzylamines" indicate new directions for this compound class. Collaborative studies between academia and industry continue to uncover novel reactivities and applications for this structurally intriguing molecule.

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